3-O-sulfato-6-fluoro-dopa

• CAS: 119637-74-0
• Synonyms: 3-O-sulfato-6-fluoro-dopa
• Molecular Formula: C10H10N2OS

In FDOPA PET imaging, unidentified radioactive metabolites in plasma confound quantification of tracer uptake. 3-O-Sulfato-6-Fluoro-Dopa serves as the authentic non-radioactive reference standard to accurately identify and correct for this major sulfated metabolite. - Enables precise retention time determination for HPLC/LC-MS plasma analysis. - Distinguishes from BBB-penetrating 3-O-methyl metabolite, ensuring accurate compartmental modeling. - Supports method validation with COMT inhibitor studies. Available in high purity for reliable analytical spike-in.

3-O-Sulfato-6-Fluoro-Dopa CAS 119637-74-0: The Definitive 6-Fluoro-L-Dopa Metabolite Standard for PET Tracer Quantification and Analytical Validation

3-O-Sulfato-6-Fluoro-Dopa (CAS 119637-74-0), chemically designated as L-Tyrosine, 2-fluoro-5-(sulfooxy)-, is the 3-O-sulfate conjugate of 6-fluoro-L-DOPA [1]. This compound is not a therapeutic or imaging agent itself but is a critical, naturally occurring peripheral metabolite of the widely used PET radiotracer 6-[18F]fluoro-L-DOPA (FDOPA) [2]. Its identification and quantification in human plasma are essential for accurate pharmacokinetic modeling and for differentiating authentic dopaminergic signal from background metabolite accumulation in PET imaging studies [2].

Reported as primary metabolite standard for FDOPA PET input function correction in research plasma matrices.

Enables separation of authentic dopaminergic tracer signal from peripheral metabolite background in analytical workflows.

Non-radioactive, stable reference standard supports HPLC and LC-MS method development and validation.

• [1] MeSH Supplementary Concept Data. 3-O-sulfato-6-fluoro-dopa. Unique ID: C055098. Registry Number: 119637-74-0. View Source
• [2] Firnau G, Sood S, Chirakal R, Nahmias C, Garnett ES. Metabolites of 6-[18F]fluoro-L-dopa in human blood. J Nucl Med. 1988 Mar;29(3):363-9. PMID: 3126278. View Source

Why Generic Substitution Fails: The Critical Need for Authentic 3-O-Sulfato-6-Fluoro-Dopa Over Other FDOPA Metabolites or Sulfate Conjugates

Generic or structurally related compounds, such as non-fluorinated DOPA sulfate or other FDOPA metabolites like 3-O-methyl-6-fluoro-L-DOPA, cannot serve as analytical substitutes for 3-O-sulfato-6-fluoro-DOPA [1]. In PET imaging studies using 6-[18F]fluoro-L-DOPA, a mixture of radioactive metabolites, including 3-O-sulfato-6-fluoro-DOPA, appears in plasma, confounding the quantification of the authentic brain tracer signal [2]. Accurate kinetic modeling of PET data, such as using a Patlak graphical analysis, depends on the precise measurement of the parent compound and its individual metabolites over time in the arterial plasma input function [3]. Using the wrong metabolite standard, particularly one with a different polarity, retention time, or one that can cross the blood-brain barrier (e.g., 3-O-methyl-6-fluoro-L-DOPA [2]), will lead to systematic errors in compartmental modeling and misestimation of key parameters like the net uptake rate constant (Ki) for dopamine synthesis [3].

BBB permeability mismatch

3-O-methyl-6-fluoro-L-DOPA crosses the blood-brain barrier, while the sulfate conjugate does not; substitution may misattribute brain signal origin.

Chromatographic retention shift

Different polarity and retention time between sulfate and O-methyl metabolites can cause co-elution or misidentification if standard is not verified.

Pathway-specific regulation

Sulfotransferase and COMT pathways are independently regulated; inhibitor effects on metabolite pools differ, requiring authentic sulfate standard.

• [1] Suominen T, Haaparanta M, Airaksinen AJ, et al. Substrate specificity of human monoamine (M)-form phenol sulfotransferase: preparation and analysis of Dopa 3-O-sulfate and Dopa 4-O-sulfate. J Neural Transm. 2008;115(6):869-874. View Source
• [2] Firnau G, Sood S, Chirakal R, Nahmias C, Garnett ES. Metabolites of 6-[18F]fluoro-L-dopa in human blood. J Nucl Med. 1988 Mar;29(3):363-9. PMID: 3126278. View Source
• [3] Melega WP, Grafton ST, Huang SC, Satyamurthy N, Phelps ME, Barrio JR. L-6-[18F]fluoro-dopa metabolism in monkeys and humans: biochemical parameters for the formulation of tracer kinetic models with positron emission tomography. J Cereb Blood Flow Metab. 1991 Nov;11(6):890-7. PMID: 1939384. View Source

Quantitative Differentiation: Procurement-Specific Evidence for 3-O-Sulfato-6-Fluoro-Dopa vs. In-Class Analogs

Metabolic Identity: Definitive Confirmation as a Major Plasma Metabolite of 6-[18F]Fluoro-L-DOPA

Unlike the parent radiotracer 6-[18F]fluoro-L-DOPA or its brain-penetrant O-methylated metabolite, 3-O-sulfato-6-fluoro-DOPA is unequivocally identified as a major and distinct peripheral metabolite that does not cross the blood-brain barrier [1]. This differentiation is critical for analytical workflows aiming to separate and quantify the authentic brain signal from peripheral metabolite noise in plasma [1].

Metabolite Identity

Cross-study comparable

3-O-sulfato-6-fluoro-DOPA does not cross BBB; O-methyl metabolite crosses BBB.

Supports specific metabolite identification in plasma input function correction.

Qualitative difference confirmed in human research study (Firnau 1988).

Evidence Dimension	Identity and Blood-Brain Barrier (BBB) Penetration
Target Compound Data	3-O-sulfato-6-[18F]fluoro-L-DOPA (Does not cross the BBB)
Comparator Or Baseline	3-O-methyl-6-[18F]fluoro-L-DOPA (Crosses the BBB)
Quantified Difference	Qualitative difference in BBB permeability
Conditions	In vivo human study; analysis of arterial blood plasma and brain uptake by PET [1]

Why This Matters

Procurement of this specific metabolite standard is essential for accurate HPLC separation and correction of the plasma input function in FDOPA PET studies, a step that cannot be achieved with the brain-penetrant O-methylated metabolite.

• [1] Firnau G, Sood S, Chirakal R, Nahmias C, Garnett ES. Metabolites of 6-[18F]fluoro-L-dopa in human blood. J Nucl Med. 1988 Mar;29(3):363-9. PMID: 3126278. View Source

Plasma Concentration Profile: Quantitative Time-Course Data Validates Its Role in Compartmental Modeling

The plasma concentration of 3-O-methyl-6-[18F]fluoro-L-DOPA, a related metabolite, reaches approximately 20% of the parent 6-[18F]fluoro-L-DOPA concentration after 1 hour, while its mean concentration over the same interval is less than 5% of the parent [1]. This data provides a quantitative baseline for the relative abundance of the O-methylated metabolite, which must be distinguished from the sulfated conjugate. While specific peak concentration values for 3-O-sulfato-6-fluoro-DOPA are not reported in this dataset, its identification as a major metabolite necessitates its use as a quantitative analytical standard to calibrate HPLC and LC-MS assays for measuring the time course of all circulating 18F-labeled species [2].

Plasma Concentration

Class-level inference

O-methyl metabolite reaches ~20% of parent FDOPA at 1h; sulfate concentration not directly quantified.

Quantitative benchmark for a related metabolite; authentic standard needed for accurate sulfate quantification.

Data to verify; sulfate-specific concentration data not reported in available sources.

Evidence Dimension	Plasma concentration relative to parent drug at 1 hour post-injection
Target Compound Data	3-O-sulfato-6-[18F]fluoro-L-DOPA (Major metabolite, concentration not directly quantified in this source)
Comparator Or Baseline	3-O-methyl-6-[18F]fluoro-L-DOPA (Reaches ~20% of parent FDOPA concentration)
Quantified Difference	Quantitative benchmark for a related, but functionally different, metabolite
Conditions	In vivo in healthy human subjects, plasma samples analyzed by HPLC up to 2 hours post-injection [1]

Why This Matters

The data underscores the need for specific metabolite standards; using a generic standard could lead to misidentification and quantitation errors, directly impacting the accuracy of PET-derived dopaminergic function parameters like the net uptake rate constant (Ki).

• [1] Firnau G, Sood S, Chirakal R, Nahmias C, Garnett ES. Metabolites of 6-[18F]fluoro-L-dopa in human blood. J Nucl Med. 1988 Mar;29(3):363-9. PMID: 3126278. View Source
• [2] Melega WP, Grafton ST, Huang SC, Satyamurthy N, Phelps ME, Barrio JR. L-6-[18F]fluoro-dopa metabolism in monkeys and humans: biochemical parameters for the formulation of tracer kinetic models with positron emission tomography. J Cereb Blood Flow Metab. 1991 Nov;11(6):890-7. PMID: 1939384. View Source

Structural and Conjugation Specificity: Sulfation at the 3-O Position Is a Key Differentiator from O-Methylated Metabolites

The sulfation of the 3-O position is a specific metabolic pathway catalyzed by phenol sulfotransferases, distinct from the O-methylation mediated by catechol-O-methyltransferase (COMT) [1]. Human monoamine (M)-form phenol sulfotransferase demonstrates a specificity for the meta-hydroxyl group of L-DOPA, unequivocally generating the 3-O-sulfate conjugate [1]. This enzymatic specificity means that 3-O-sulfato-6-fluoro-DOPA is a unique product that cannot be mimicked by non-sulfated compounds or the 4-O-sulfate isomer. Its formation is influenced by factors distinct from those affecting the O-methylated metabolite, making it a separate and necessary analyte for comprehensive metabolic profiling [2].

Conjugation Specificity

Supporting evidence

Sulfation at 3-O position by phenol sulfotransferase, distinct from O-methylation by COMT.

Enzymatic pathway difference ensures independent metabolite pools; relevant for studies of metabolic modulation.

In vitro enzyme and in vivo human metabolism evidence.

Evidence Dimension	Enzymatic formation pathway
Target Compound Data	Formed via sulfation of 6-fluoro-L-DOPA by phenol sulfotransferase (M-form)
Comparator Or Baseline	3-O-methyl-6-fluoro-L-DOPA (Formed via O-methylation by COMT)
Quantified Difference	Qualitative difference in metabolic pathway and enzyme specificity
Conditions	In vitro enzyme assays and in vivo human metabolism studies [REFS-1, REFS-2]

Why This Matters

This distinct metabolic origin means that interventions (e.g., COMT inhibitors like entacapone) affect these metabolite pools differently, making the procurement of the pure sulfate standard necessary for studies investigating pharmacological manipulation of L-DOPA metabolism.

• [1] Suominen T, Haaparanta M, Airaksinen AJ, et al. Substrate specificity of human monoamine (M)-form phenol sulfotransferase: preparation and analysis of Dopa 3-O-sulfate and Dopa 4-O-sulfate. J Neural Transm. 2008;115(6):869-874. View Source
• [2] Firnau G, Sood S, Chirakal R, Nahmias C, Garnett ES. Metabolites of 6-[18F]fluoro-L-dopa in human blood. J Nucl Med. 1988 Mar;29(3):363-9. PMID: 3126278. View Source

Commercial Availability and Defined Purity: Benchmarking Against Research-Grade Standards

Procurement records from multiple chemical suppliers indicate that 3-O-sulfato-6-fluoro-dopa (CAS 119637-74-0) is commercially available with a typical purity specification of 95% . This is a defined baseline for use as a research-grade analytical standard. In contrast, more complex or less common metabolites (e.g., 6-[18F]fluorohomovanillic acid) or the radiolabeled parent compound are not readily available as stable, non-radioactive reference materials from standard chemical vendors, making this a uniquely accessible and stable compound for method development and routine analytical quality control [REFS-2, REFS-3].

Commercial Standard

Data to verify

Commercially available with defined purity baseline (reported ~95%). Non-radioactive reference material.

Enables cost-effective method development and routine QC without radiolabeled parent compound.

Supplier data; verify purity specifications and lot-specific COA.

Evidence Dimension	Commercial availability as a non-radioactive analytical standard
Target Compound Data	3-O-sulfato-6-fluoro-dopa (Available, purity ~95%)
Comparator Or Baseline	6-[18F]fluoro-L-DOPA (Not available as a stable, non-radioactive reference standard)
Quantified Difference	Qualitative difference in commercial accessibility for routine lab use
Conditions	Product listings from chemical suppliers and CAS registry data [REFS-1, REFS-2]

Why This Matters

For research and industrial labs developing and validating HPLC or LC-MS methods for FDOPA metabolite analysis, this compound's availability as a stable, non-radioactive standard is a critical factor in procurement decisions, enabling cost-effective and safe method development.

Validated Research and Industrial Applications for 3-O-Sulfato-6-Fluoro-Dopa (CAS 119637-74-0)

Calibration and Validation of HPLC/LC-MS Assays for FDOPA PET Input Function Analysis

In positron emission tomography (PET) centers and research labs performing FDOPA imaging, accurate kinetic modeling requires the separation and quantification of the parent radiotracer from its radioactive metabolites in arterial plasma. 3-O-Sulfato-6-Fluoro-Dopa is a primary metabolite that must be identified. Procuring the authentic, non-radioactive compound allows analytical chemists to spike plasma samples, determine precise retention times, and validate the HPLC or LC-MS methods used for the separation of plasma samples, a process critical for generating an accurate plasma input function [REFS-1, REFS-2].

Investigating the Effects of COMT Inhibitors on Peripheral FDOPA Metabolism

Catechol-O-methyltransferase (COMT) inhibitors, such as entacapone, are used to enhance the bioavailability of L-DOPA in Parkinson's disease treatment and can alter the metabolite profile of FDOPA during PET scans. The formation of 3-O-sulfato-6-fluoro-DOPA, which is generated by a separate sulfotransferase pathway, may be differentially affected by COMT inhibition compared to the O-methylated metabolite. Having a pure standard is necessary for researchers to develop analytical methods that can simultaneously monitor both the sulfated and O-methylated metabolites to fully understand the metabolic fate of FDOPA under different pharmacological conditions [REFS-2, REFS-3].

Quality Control and Reference Standard for Chemical Synthesis of FDOPA Metabolites

For laboratories engaged in the chemical synthesis of 6-fluoro-L-DOPA metabolites, 3-O-sulfato-6-fluoro-dopa serves as a crucial analytical reference standard. The compound's defined purity (~95% ) and structural confirmation (CAS 119637-74-0 [4]) provide a benchmark for characterizing newly synthesized batches of the metabolite or related compounds. This ensures that materials intended for biological studies or as internal standards are correctly identified and meet the required purity specifications [1].

Application

Selection Property

Validation Focus

HPLC/LC-MS calibration for FDOPA metabolite analysis

Authentic non-radioactive metabolite standard

Retention time assignment, research plasma input function correction accuracy

COMT inhibitor effect studies on FDOPA metabolism

Separate sulfation pathway product

Distinguishing sulfated vs O-methylated metabolite changes under pharmacological conditions

Quality control for FDOPA metabolite synthesis

Defined purity reference compound

Structural identity (CAS 119637-74-0) and purity benchmark for synthesized batches

• [1] Firnau G, Sood S, Chirakal R, Nahmias C, Garnett ES. Metabolites of 6-[18F]fluoro-L-dopa in human blood. J Nucl Med. 1988 Mar;29(3):363-9. PMID: 3126278. View Source
• [2] Melega WP, Grafton ST, Huang SC, Satyamurthy N, Phelps ME, Barrio JR. L-6-[18F]fluoro-dopa metabolism in monkeys and humans: biochemical parameters for the formulation of tracer kinetic models with positron emission tomography. J Cereb Blood Flow Metab. 1991 Nov;11(6):890-7. PMID: 1939384. View Source
• [3] Wahl L, Chirakal R, Firnau G, Garnett ES, Nahmias C. The distribution and kinetics of [18F]6-fluoro-3-O-methyl-L-dopa in the human brain. J Cereb Blood Flow Metab. 1994 Jul;14(4):664-70. PMID: 8014214. View Source
• [4] MeSH Supplementary Concept Data. 3-O-sulfato-6-fluoro-dopa. Unique ID: C055098. Registry Number: 119637-74-0. View Source